Cas no 6560-37-8 (2-[5-(carboxymethyl)-3,6-dioxopiperazin-2-yl]acetic Acid)

2-[5-(carboxymethyl)-3,6-dioxopiperazin-2-yl]acetic Acid structure
6560-37-8 structure
Product Name:2-[5-(carboxymethyl)-3,6-dioxopiperazin-2-yl]acetic Acid
CAS No:6560-37-8
MF:C8H10N2O6
MW:230.174802303314
CID:962176
PubChem ID:351686
Update Time:2025-04-19

2-[5-(carboxymethyl)-3,6-dioxopiperazin-2-yl]acetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-[5-(carboxymethyl)-3,6-dioxopiperazin-2-yl]acetic Acid
    • (3,6-Dioxo-piperazin-2,5-diyl)-di-essigsaeure
    • (3,6-dioxo-piperazine-2,5-diyl)-bis-acetic acid
    • (5-Carboxymethyl-3,6-dioxo-piperazin-2-yl)-acetic acid
    • 2,5-Dicarboxymethyl-3,6-dioxo-piperazin
    • 23661-EP2314298A1
    • AC1L6YTT
    • cyclo(Asp-Asp)
    • NSC522662
    • Opt.-inakt.(3,6-Dioxo-piperazin-2,5-diyl)-di-essigsaeure
    • SureCN1679978
    • NSC-522662
    • 6560-37-8
    • 2,5-Diketopiperazin-3,6-diessigsaure
    • DTXSID80326018
    • 2-[5-(Carboxymethyl)-3,6-dioxo-piperazin-2-yl]acetic acid
    • DS-003869
    • SCHEMBL1679978
    • Inchi: 1S/C8H10N2O6/c11-5(12)1-3-7(15)10-4(2-6(13)14)8(16)9-3/h3-4H,1-2H2,(H,9,16)(H,10,15)(H,11,12)(H,13,14)
    • InChI Key: NMAZZUSURHBTKP-UHFFFAOYSA-N
    • SMILES: O=C1C(CC(=O)O)NC(C(CC(=O)O)N1)=O

Computed Properties

  • Exact Mass: 230.0539
  • Monoisotopic Mass: 230.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 133Ų

Experimental Properties

  • Density: 1.476
  • Boiling Point: 835°C at 760 mmHg
  • Flash Point: 458.8°C
  • Refractive Index: 1.517
  • PSA: 132.8
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